Cas no 166104-20-7 (tert-butyl 5-amino-1H-indole-1-carboxylate)

tert-butyl 5-amino-1H-indole-1-carboxylate Properties

Names and Identifiers

• 1-Boc-5-Aminoindole
• 5-Amino-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 5-aminoindole-1-carboxylate
• N-Boc-5-Aminoindole
• 5-AMINOINDOLE-1-BOC
• 5-AMINO-1-BOC-BENZIMIDAZOLE
• 5-AMINO-1-BOC-BENZOIMIDAZOLE
• 5-Aminoindole, N1-BOC protected
• 5-Amino-1H-indole, N1-BOC protected
• tert-butyl 5-amino-1H-indole-1-carboxylate
• 1H-INDOLE-1-CARBOXYLIC ACID, 5-AMINO-, 1,1-DIMETHYLETHYL ESTER
• zlchem 676
• PubChem15862
• 1-Boc- 5-aminoindole
• 5-Amino-1-Boc-indole
• Jsp003340
• ZLD0128
• KYCVRKPFNLCHLL-UHFFFAOYSA-N
• tert-butyl 5-aminoindolecarboxylate
• BCP28305
• 1-Boc-5-amino-indole
• J-010258
• SY039928
• SCHEMBL312329
• EN300-749073
• FT-0643593
• 166104-20-7
• A810695
• MFCD04114746
• AS-14902
• AKOS015854633
• AB18898
• AC-133
• CS-W018798
• DTXSID00469138
• 5-AMINOINDOLE, N1-BOC PROTECTED
• Tert-butyl 5-aminoindole-1-carboxylate
• DB-005689
• TERT-BUTYL 5-AMINO-1H-INDOLE-1-CARBOXYLATE
• +Expand

• MDL： MFCD04114746
• InChIKey： KYCVRKPFNLCHLL-UHFFFAOYSA-N
• Inchi： 1S/C13H16N2O2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-8H,14H2,1-3H3
• SMILES： O(C(N1C([H])=C([H])C2C([H])=C(C([H])=C([H])C1=2)N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 232.121178g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.121178g/mol
• Monoisotopic Mass: 232.121178g/mol
• Topological Polar Surface Area: 57.2Ų
• Heavy Atom Count: 17
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.58790
• PSA: 57.25000
• Refractive Index: 1.572
• Boiling Point: 384.1°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 113.1±19.9 °C
• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3

tert-butyl 5-amino-1H-indole-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning

tert-butyl 5-amino-1H-indole-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%